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Compound of Interest

Compound Name: 2-Propoxyethanol

Cat. No.: B165432 Get Quote

Essential guidance for the safe and compliant disposal of 2-Propoxyethanol, ensuring the

protection of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals, adherence to proper chemical

waste management protocols is a critical component of laboratory safety and regulatory

compliance. 2-Propoxyethanol, a flammable and harmful solvent, requires careful handling

and disposal as a hazardous waste. This guide provides a step-by-step procedure for its proper

disposal, in accordance with the Resource Conservation and Recovery Act (RCRA) and best

laboratory practices.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including chemical safety goggles, protective gloves, and a lab

coat.[1] All handling of 2-Propoxyethanol and its waste should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[1] An eyewash station and safety

shower must be readily accessible.

Step-by-Step Disposal Procedure
The disposal of 2-Propoxyethanol must be managed through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste contractor. Never pour 2-
Propoxyethanol down the drain or dispose of it with regular trash.
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Step 1: Hazardous Waste Determination

The first critical step is to classify the waste material. Under the EPA's RCRA regulations, a

waste is hazardous if it is either "listed" or exhibits certain "characteristics."

Characteristic Waste: 2-Propoxyethanol is a flammable liquid with a flash point below 140°F

(60°C).[2][3] This means it exhibits the characteristic of ignitability and must be classified as

a hazardous waste with the EPA waste code D001.[2][3]

Listed Waste: While 2-Propoxyethanol is not individually listed on the P or U lists, it is a

solvent.[4] Waste solvent mixtures containing certain related glycol ethers are found on the

F-list.[2][5] Therefore, it is crucial to manage spent 2-Propoxyethanol as a regulated

hazardous waste.

Any materials contaminated with 2-Propoxyethanol, such as absorbent pads from a spill,

contaminated PPE, or empty containers that have not been triple-rinsed, must also be treated

as hazardous waste.

Step 2: Waste Collection and Container Management

Container Selection: Collect all 2-Propoxyethanol waste in a designated, leak-proof

container that is in good condition.[6] Plastic or plastic-coated glass containers are often

preferred to minimize the risk of breakage.[1] The container must be compatible with the

chemical.

Labeling: The waste container must be clearly and accurately labeled.[7] The label should

include:

The words "Hazardous Waste"[7]

The full chemical name: "2-Propoxyethanol" (do not use abbreviations or formulas)[8]

The specific hazard characteristic: "Ignitable"

The accumulation start date (the date the first drop of waste was added to the container)

[7]
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Keep Containers Closed: The waste container must be kept securely closed at all times,

except when adding waste.[1] This prevents the release of flammable and harmful vapors.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Designated Location: Store the labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA).[1][6] This area must be at or near the point of waste generation.[1]

Secondary Containment: The SAA should have secondary containment, such as a chemical-

resistant tray or bin, to contain any potential leaks or spills.[6]

Segregation: Store the 2-Propoxyethanol waste away from incompatible materials,

particularly strong oxidizing agents.[9]

Step 4: Arranging for Disposal

Contact EHS: Once the container is full, or before the accumulation time limit is reached

(typically 90 to 180 days, depending on your facility's generator status), contact your

institution's EHS office to arrange for a hazardous waste pickup.[1][7]

Documentation: Your EHS office will provide a hazardous waste manifest, a legal document

that tracks the waste from your laboratory to its final disposal facility.[7]

Data Presentation: RCRA Hazardous Waste
Characteristics
To properly classify chemical waste, it is essential to determine if it meets any of the four

characteristics of hazardous waste as defined by the EPA.
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Characteristic EPA Waste Code Description
Relevance to 2-
Propoxyethanol

Ignitability D001

Liquids with a flash

point < 140°F (60°C);

non-liquids that can

cause fire through

friction, moisture

absorption, or

spontaneous chemical

changes; ignitable

compressed gases; or

oxidizers.[2][3]

Yes, 2-

Propoxyethanol is a

flammable liquid with

a flash point below

140°F.

Corrosivity D002

Aqueous wastes with

a pH ≤ 2 or ≥ 12.5, or

liquids that corrode

steel at a rate greater

than 6.35 mm per

year.[2][10]

No, 2-Propoxyethanol

is not typically

corrosive.

Reactivity D003

Wastes that are

unstable, react

violently with water,

can generate toxic

gases, or are capable

of detonation or

explosive reaction

under normal

conditions.[2][10]

No, 2-Propoxyethanol

is stable under normal

conditions.

Toxicity D004 - D043 Wastes that, when

tested using the

Toxicity Characteristic

Leaching Procedure

(TCLP), have a

leachate containing

specific contaminants

at or above regulated

Unlikely, unless

contaminated with

other toxic materials.
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concentrations.[11]

[12]

Experimental Protocols
The primary "experiment" in this context is the hazardous waste determination.

Methodology for Hazardous Waste Determination:

Information Gathering: Obtain the Safety Data Sheet (SDS) for 2-Propoxyethanol. Section

9 (Physical and Chemical Properties) will provide the flash point. Section 14 (Transport

Information) and Section 15 (Regulatory Information) may also contain relevant classification

data.

Characteristic Evaluation:

Ignitability: Compare the flash point from the SDS to the regulatory limit of 140°F (60°C)

found in 40 CFR 261.21.[3] If the flash point is below this temperature, the waste is

ignitable (D001).

Corrosivity, Reactivity, Toxicity: Review the SDS and knowledge of the waste-generating

process to determine if the waste meets the criteria for corrosivity, reactivity, or toxicity. For

2-Propoxyethanol that is not mixed with other chemicals, these characteristics are not

expected to apply.

Listed Waste Evaluation: Review the EPA's F, K, P, and U lists of hazardous wastes (40 CFR

Part 261).[11] While 2-Propoxyethanol is not explicitly on these lists, confirm if the waste

stream fits a broader category, such as spent solvent solutions (F-list).

Final Classification: Based on the evaluation, assign the appropriate EPA waste code(s). For

pure or spent 2-Propoxyethanol, the primary classification will be D001 for ignitability.
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Waste Generation & Initial Assessment

Hazardous Waste Determination (40 CFR Part 261)

Waste Classification & Handling

Storage & Disposal

Generate 2-Propoxyethanol Waste

Consult Safety Data Sheet (SDS)

Is it a Listed Waste (F, K, P, U)?

Exhibits Hazardous Characteristic?

Yes: Ignitable (D001)
Flash Point < 140°F

Yes

Non-Hazardous
(Unlikely for 2-Propoxyethanol)

No

No

Yes

Collect in Labeled,
Closed Container

Store in Secondary Containment
in Satellite Accumulation Area (SAA)

Contact EHS for Pickup
& Manifesting

Proper Off-Site Disposal
by Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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